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Compound Name: Butorphanol N-Oxide

Cat. No.: B15295914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butorphanol N-Oxide is a primary metabolite and a crucial reference standard for the

synthetic opioid agonist-antagonist, Butorphanol.[1] Accurate and reliable analytical testing of

Butorphanol requires well-characterized reference standards of its metabolites to ensure the

identity, purity, and quality of the active pharmaceutical ingredient (API). This technical guide

provides a comprehensive overview of the availability, characterization, and analytical

methodologies related to the Butorphanol N-Oxide reference standard.

Availability and Commercial Suppliers
Butorphanol N-Oxide reference standards are readily available from several specialized

chemical suppliers. These standards are essential for various applications, including analytical

method development and validation, quality control (QC) testing, and impurity profiling in the

manufacturing of Butorphanol.[1]
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Supplier Availability Notes

Veeprho In stock

Provides a comprehensive

Structure Elucidation Report

(SER) and adheres to USP,

EMA, JP, and BP regulatory

requirements.[1]

LGC Standards Available

Offers high-quality, globally

relevant pharmaceutical

reference standards

manufactured under ISO/IEC

17025 and accredited to ISO

17034. Accompanied by an

extensive Certificate of

Analysis.[2]

Klivon Available
Provides the product as a neat

material.

SRIRAMCHEM Available

Offers as a premium-quality

pharmaceutical reference

standard. A batch-specific

Certificate of Analysis (CoA) is

available upon request.

Physicochemical Properties and Characterization
A comprehensive Certificate of Analysis (CoA) and a Structure Elucidation Report (SER) are

typically provided by suppliers of the Butorphanol N-Oxide reference standard.[1] While

specific quantitative data may vary by batch and supplier, a typical CoA would include the

following information.
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Parameter Typical Specification Analytical Technique(s)

Appearance White to off-white solid Visual Inspection

Identity Conforms to structure
¹H-NMR, ¹³C-NMR, Mass

Spectrometry (MS), FTIR

Purity (by HPLC) ≥98%
High-Performance Liquid

Chromatography (HPLC)

Water Content Report value Karl Fischer Titration

Residual Solvents Meets pharmacopeial limits Gas Chromatography (GC)

Storage Conditions 2-8°C, protected from light -

Structural Elucidation
The chemical structure of Butorphanol N-Oxide is confirmed using a combination of

spectroscopic techniques.

¹H-NMR and ¹³C-NMR: Provide detailed information about the molecular structure and

connectivity of atoms.

Mass Spectrometry (MS): Confirms the molecular weight and provides fragmentation

patterns useful for structural confirmation.

FTIR: Identifies the functional groups present in the molecule.

Experimental Protocols: Analytical Methodologies
The analysis of Butorphanol and its impurities, including Butorphanol N-Oxide, predominantly

relies on chromatographic techniques, particularly High-Performance Liquid Chromatography

(HPLC) coupled with various detectors.

HPLC Method for Analysis of Butorphanol and Related
Substances
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While a specific, detailed protocol for the analysis of a Butorphanol N-Oxide reference

standard is not publicly available, a general HPLC method for butorphanol and its related

compounds can be adapted.

Instrumentation:

HPLC system with a UV or Mass Spectrometric detector.

Chromatographic Conditions (Example):

Column: Reversed-phase C8 or C18 column (e.g., 4.6 x 100 mm, 5 µm).[3]

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate

or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).[4]

Flow Rate: Typically 0.5 - 1.5 mL/min.

Detection: UV detection at approximately 278-280 nm, or Mass Spectrometry for higher

sensitivity and specificity.[5][6]

Injection Volume: 10-20 µL.

Column Temperature: Ambient or controlled (e.g., 25-30°C).

Sample Preparation:

Accurately weigh and dissolve the Butorphanol N-Oxide reference standard in a suitable

solvent (e.g., methanol or a mixture of mobile phase components) to a known concentration.

Further dilute as necessary to fall within the linear range of the detector.

LC-MS/MS for High-Sensitivity Analysis
For the detection and quantification of trace levels of Butorphanol N-Oxide, Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice due to its

high sensitivity and selectivity.[3]

Instrumentation:
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A liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole or

ion trap).

Methodology:

The chromatographic conditions are similar to the HPLC-UV method, optimized for

compatibility with the mass spectrometer.

The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for

quantitative analysis, using specific precursor-to-product ion transitions for Butorphanol N-
Oxide.

Biological Activity and Signaling Pathways
Metabolism of Butorphanol
Butorphanol is extensively metabolized in the liver, primarily through hydroxylation and N-

dealkylation. The formation of Butorphanol N-Oxide is a result of the oxidation of the nitrogen

atom in the morphinan ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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